Cas no 71-48-7 (Cobalt acetate)

• Product Name: Cobalt acetate
• CAS No: 71-48-7
• MF: C₄H₆CoO₄
• MW: 177.0212
• MDL: MFCD00008689
• CID: 33930
• PubChem ID: 24864856
• Update Time: 2025-12-09

Cobalt acetate Chemical and Physical Properties

Names and Identifiers

• Cobalt (II) acetate anhydrous
• COBALT ACETATE
• COBALT(II) ACETATE
• acetatecobalteux
• Aceticacid,cobalt(2 )salt
• bis(acetato)cobalt
• cobalt(2 )acetate
• cobaltacetate(co(oac)2)
• cobaltousdiacetate
• Cobalt(Ⅱ) acetate tetrahydrate
• Cobalt （Ⅱ）acetate
• CobaltAcetateAcs
• Cobaltous acetate
• Cobalt (II) Aceate Anhydrous
• Cobaltous acetate anhydrous
• Bisacetic acid cobalt(II)
• anhydrous cobalt acetate
• Cobalt diacetate
• cobalt(2+),diacetate
• ANHYDROUS
• Cobalt (II) acetate
• Cobaltous diacetate
• Cobalt(2+) acetate
• Acetic acid, cobalt(2+) salt
• Cobalt di(acetate)
• cobalt(2+) diacetate
• Cobalt acetate (Co(OAc)2)
• Cobalt(II) acetate, anhydrous
• Acetic acid, cobalt(2+) salt (2:1)
• 3XC4P44U7E
• Acetic acid, cobalt salt
• cobalt-acetate
• Acetic acid, cobalt salt (1:?)
• C4H6CoO4
• DSSTox_CID_6373
• Cobalt(II)ace
• Cobalt(II) Diacetate
• NSC 78410
• UNII-3XC4P44U7E
• ?(2)-cobalt(2+) bis(acetate ion)
• Acetic Acid Cobalt Salt; Bis(acetato)cobalt; Cobaltous Acetate; Cobaltous Diacetate; Cobalt Acetate;
• EC 200-755-8
• EINECS 227-676-1
• COBALTOUS ACETATE [MI]
• MFCD00008689
• 71-48-7
• DTXSID6026373
• SCHEMBL54008
• CHEBI:85138
• NCGC00257978-01
• NSC-78410
• Acetic acid cobalt(2+) salt (2:1)
• AKOS025295658
• CAS-71-48-7
• Cobalt acetate, 99.99% trace metals basis
• Tox21_200424
• cobalt(2+);diacetate
• SY256925
• Cobalt acetate, 98%
• HSDB 997
• Q421198
• COBALTOUS ACETATE [HSDB]
• DTXCID506373
• NS00082613
• EINECS 200-755-8
• COBALT ACETATE [WHO-DD]
• Cobalt(II) acetate, trace metals grade, 99.99%
• DB-055533
• Cobaltacetate
• Cobalt acetate

• MDL： MFCD00008689
• Inchi： 1S/2C2H4O2.Co/c2*1-2(3)4;/h2*1H3,(H,3,4);/q;;+2/p-2
• InChI Key： QAHREYKOYSIQPH-UHFFFAOYSA-L
• SMILES： [Co+2].[O-]C(C([H])([H])[H])=O.[O-]C(C([H])([H])[H])=O

Computed Properties

• Exact Mass: 118.95400
• Monoisotopic Mass: 176.96
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 25.5
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 80.3

Experimental Properties

• Color/Form: Purplish red deliquescent crystals. Slightly acetic acid smell, easy to deliquescence
• Density: 1.7043g/cm3
• Melting Point: 298 °C (dec.) (lit.)
• Boiling Point: 117.1 °C at 760 mmHg
• Flash Point: 40 °C
• Water Partition Coefficient: Soluble in waterSoluble in water, alcohol, dilute acids and pentyl acetate(tetrahydrate).
• PSA: 37.30000
• LogP: 0.09090
• Solubility: Soluble in water, acid and ethanol, insoluble in acetone and benzene,
• Merck: 14,2433
• Sensitiveness: Hygroscopic

Cobalt acetate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H317-H334-H341-H350i-H360F-H410
• Warning Statement： P201-P261-P273-P280-P308 + P313-P501
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：2
• Hazard Category Code： 49-60-22-36-42/43-50/53-68
• Safety Instruction： S22-S26-S36/37/39-S45
• RTECS：AG3150000
• Hazardous Material Identification：
• HazardClass：9
• TSCA：Yes
• Risk Phrases：R22; R36/37/38; R40; R43; R53
• Safety Term：S22;S26;S36/37/39;S45
• Storage Condition：The warehouse is low temperature, ventilated, dry, and stored separately from food raw materials

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid salts
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid salts
• Material Chemicals Electrical Materials

Additional information on Cobalt acetate

Cobalt Acetate (CAS No. 71-48-7): A Comprehensive Overview in Modern Chemical and Biomedical Applications

Cobalt acetate, with the chemical formula Co(CH₃COO)₂·4H₂O, is a coordination compound that has garnered significant attention in various scientific and industrial domains due to its unique structural and functional properties. This compound, identified by its CAS number CAS No. 71-48-7, is a hydrated salt of cobalt(II) acetate, widely recognized for its applications in catalysis, material science, and biomedical research. The versatility of Cobalt acetate stems from its ability to form stable complexes with a range of ligands, making it an invaluable tool in both synthetic chemistry and pharmaceutical development.

The synthesis of Cobalt acetate typically involves the reaction of cobalt(II) salts with acetic acid, followed by purification to obtain the crystalline form. The presence of water molecules in the hydrated structure (Co(CH₃COO)₂·4H₂O) enhances its solubility in polar solvents, which is a critical factor in its application across different fields. In recent years, advancements in synthetic methodologies have enabled the production of Cobalt acetate with high purity and controlled particle size, further expanding its utility.

In the realm of catalysis, Cobalt acetate has been extensively studied for its role as a homogeneous catalyst in various organic transformations. One notable application is its use in cross-coupling reactions, where it serves as a ligand-efficient catalyst for the formation of carbon-carbon bonds. These reactions are pivotal in the synthesis of complex organic molecules, including pharmaceutical intermediates. Recent research has highlighted the ability of Cobalt acetate to facilitate Buchwald-Hartwig amination reactions under mild conditions, demonstrating its potential as a sustainable and efficient catalyst.

The biomedical applications of Cobalt acetate are equally compelling. Cobalt ions are known to exhibit paramagnetic properties, which have been leveraged in magnetic resonance imaging (MRI) contrast agents. While unmodified cobalt ions are toxic, complexes such as Cobalt acetate can be designed to enhance relaxivity while minimizing biological toxicity. Studies have shown that certain derivatives of Cobalt acetate can act as effective T1-weighted contrast agents, improving image clarity in diagnostic imaging.

Beyond imaging, Cobalt acetate has been explored for its potential in therapeutic applications. Cobalt complexes have shown promise in treating metalloproteinase-mediated diseases, such as osteoarthritis and periodontitis. The ability of cobalt ions to inhibit matrix metalloproteinases (MMPs) has been investigated extensively. For instance, researchers have developed cobalt-based complexes that selectively target MMPs without affecting other enzymes, offering a novel approach to disease management.

In material science, Cobalt acetate plays a crucial role in the synthesis of magnetic materials and nanocomposites. Its ability to form stable coordination complexes with various ligands allows for the creation of materials with tailored magnetic properties. These materials find applications in data storage devices, sensors, and even spintronic devices. Additionally, the use of Cobalt acetate as a precursor in the synthesis of cobalt nanoparticles has opened new avenues for research in nanotechnology.

The environmental impact of using Cobalt acetate has also been a subject of interest. While cobalt is an essential trace element for humans and animals, excessive exposure can lead to health issues. Therefore, researchers are focusing on developing environmentally benign synthetic routes and applications that minimize waste generation and toxicity. Innovations such as biocatalytic processes and green chemistry principles are being integrated into the production and utilization of Cobalt acetate.

In conclusion, Cobalt acetate (CAS No. 71-48-7) is a multifaceted compound with significant implications across multiple scientific disciplines. Its role as a catalyst, contrast agent, therapeutic agent, and material precursor underscores its importance in modern research and industry. As scientific understanding advances, new applications and improvements in the utilization of Cobalt acetate are expected to emerge, further solidifying its position as a cornerstone in chemical and biomedical innovation.